Cas no 4497-40-9 ((e)-3-(3,4-dimethoxyphenyl)prop-2-enal)

(e)-3-(3,4-dimethoxyphenyl)prop-2-enal structure
4497-40-9 structure
Product Name:(e)-3-(3,4-dimethoxyphenyl)prop-2-enal
CAS No:4497-40-9
MF:C11H12O3
MW:192.211183547974
CID:1518647
PubChem ID:107557
Update Time:2025-04-21

(e)-3-(3,4-dimethoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(3,4-dimethoxyphenyl)prop-2-enal
    • CHEMBL465888
    • (E)-3-(3,4-Dimethoxy-phenyl)-propenal
    • 2-Propenal, 3-(3,4-dimethoxyphenyl)-
    • 3,4-dimethoxycinamaldehyde
    • 3-(3,4-Dimethoxyphenyl)-2-propenal
    • 3,4-Dimethoxycinnamaldehyde
    • 3,4-dimethoxy-cinnamaldehyde
    • 3'-Oxomethylisoeugenol
    • Cinnamaldehyde, 3,4-dimethoxy-
    • coniferaldehyde methyl ether
    • 3,4-Dimethoxy-zimtaldehyd
    • Methylconiferylaldehyde
    • bmse010082
    • AC1NT9G2
    • 3,4-Dimethoxybenzenepropenal
    • AKOS022342873
    • SCHEMBL563071
    • CS-0260531
    • 2-Propenal, 3-(3,4-dimethoxyphenyl)-, (2E)-
    • 4497-40-9
    • (2E)-3-(3,4-Dimethoxyphenyl)-2-propenal #
    • 3,4-dimethoxy cinnamaldehyde
    • (E)-3,4-Dimethoxycinnamaldehyde
    • KNUFNLWDGZQKKJ-ONEGZZNKSA-N
    • 58045-88-8
    • DTXSID701025105
    • Q27159234
    • (E)-3-(3,4-dimethoxyphenyl)acrylaldehyde
    • CHEBI:86548
    • trans-3,4-dimethoxycinnamaldehyde
    • trans-3-(3,4-dimethoxyphenyl)-2-propenaldehyde
    • EN300-7539373
    • 3-(3,4-dimethoxyphenyl)prop-2-enal
    • (2E)-3-(3,4-dimethoxyphenyl)prop-2-enal
    • EN300-1846839
    • KNUFNLWDGZQKKJ-UHFFFAOYSA-N
    • FT-0777775
    • AKOS017514612
    • (e)-3-(3,4-dimethoxyphenyl)prop-2-enal
    • Inchi: 1S/C11H12O3/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2/h3-8H,1-2H3/b4-3+
    • InChI Key: KNUFNLWDGZQKKJ-ONEGZZNKSA-N
    • SMILES: O(C)C1C=C(/C=C/C=O)C=CC=1OC

Computed Properties

  • Exact Mass: 192.07866
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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